Cas no 899947-80-9 (7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899947-80-9
• MF: C₂₂H₁₇FN₄O₃
• MW: 404.393788099289
• CID: 5488730
• Update Time: 2025-07-09

7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-4-methyl-2-[(4-methylphenyl)methyl]purino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C22H17FN4O3/c1-13-3-5-14(6-4-13)11-27-20(28)18-19(25(2)22(27)29)24-21-26(18)12-17(30-21)15-7-9-16(23)10-8-15/h3-10,12H,11H2,1-2H3
• InChI Key： FIKZCMGVDRXRQF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C(=NC3=C2C(N(C(N3C([H])([H])[H])=O)C([H])([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=O)O1

Additional information on 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 7-(4-Fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899947-80-9)

7-(4-Fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899947-80-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of purine derivatives and is characterized by its unique structural features, including a substituted oxazolo ring and a fluorophenyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chemical structure of 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione is defined by its complex arrangement of functional groups. The presence of the fluorophenyl substituent at the 7-position and the methylphenylmethyl group at the 3-position are critical for its biological activity. The oxazolo[3,2-g]purine-2,4-dione scaffold provides a unique platform for modulating various biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of this compound. Studies have shown that 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione exhibits potent inhibitory activity against specific enzymes and receptors. For instance, it has been reported to inhibit the activity of adenosine deaminase (ADA), an enzyme involved in purine metabolism and immune function. This inhibition can have significant implications for treating conditions such as immunodeficiency disorders and certain types of cancer.

Beyond its enzymatic inhibition properties, 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The ability of this compound to interact with GPCRs suggests potential applications in treating neurological disorders and other conditions mediated by these receptors.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(4-fluorophenyl)-1-methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-1,oxazolo[3,g]< strong > purine strong > -2 , 4 - dione in human subjects . Preliminary results have been encouraging , with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects . These findings support further investigation into its therapeutic potential . p > < p > In addition to its therapeutic applications , 7 - ( 4 - fluorophenyl ) - 1 - methyl - 3 - ( 4 - methylphenyl ) methyl - 1 H , 2 H , 3 H , 4 H - 1 , 3 < strong > oxazolo strong > [ 3 , 2 - g ] < strong > purine strong > - 2 , 4 - dione has also been studied for its use in diagnostic imaging . The compound ' s unique chemical structure and biological activity make it suitable for developing imaging agents that can help visualize specific biological processes or pathologies . This could have significant implications for early detection and monitoring of diseases . p > < p > The synthesis of 7 - ( 4 - fluorophenyl ) - 1 - methyl - 3 - ( 4 - methylphenyl ) methyl - 1 H , 2 H , 3 H , 4 H - 1 , 3 < strong > oxazolo strong > [ 3 , 2 - g ] < strong > purine strong > - 2 , 4 - dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity . Researchers have developed various synthetic routes to optimize the production of this compound , making it more accessible for both research and commercial purposes . p > < p > In conclusion , 7 - ( 4 - fluorophenyl ) - 1 - methyl - 3 - ( 4 - methylphenyl ) methyl - 1 H , 2 H , 3 H , 4 H - 1 ,< strong > oxazolo strong > [< strong > g strong >< strong > purine strong > ]< / p >